Cas no 2097950-77-9 (2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)

• Product Name: 2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• CAS No: 2097950-77-9
• MF: C₂₁H₁₉F₂NO₄
• MW: 387.37667298317
• CID: 5379202
• PubChem ID: 121207750
• Update Time: 2025-11-05

2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3,3-difluoro-
• 2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

• Inchi： 1S/C21H19F2NO4/c22-21(23)9-12(10-21)18(19(25)26)24-20(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,24,27)(H,25,26)
• InChI Key： NJEQLTVNRMWSMS-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)CC(F)(F)C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 586.7±35.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

Recent Advances in the Study of 2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS: 2097950-77-9)

The compound 2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS: 2097950-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclobutyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule drugs. Its structural features make it particularly valuable for modulating peptide stability, bioavailability, and target binding affinity.

Recent studies have focused on optimizing the synthetic pathways for 2097950-77-9 to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis method that reduces byproduct formation and improves scalability. The method employs a combination of solid-phase peptide synthesis (SPPS) and selective fluorination techniques, achieving a purity of >98% as confirmed by HPLC and NMR analyses. These advancements are expected to facilitate broader application of this compound in drug discovery pipelines.

In addition to synthetic improvements, researchers have explored the pharmacological potential of derivatives of 2097950-77-9. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that modifications to the difluorocyclobutyl moiety can significantly alter the compound's pharmacokinetic properties. Specifically, these derivatives exhibited enhanced metabolic stability and improved penetration across the blood-brain barrier (BBB), making them promising candidates for CNS-targeted therapies. Molecular docking simulations further revealed strong interactions with G-protein-coupled receptors (GPCRs), suggesting potential applications in neurodegenerative disease treatment.

Another area of interest is the use of 2097950-77-9 in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 preprint on ChemRxiv highlighted its utility as a linker molecule, connecting target-binding ligands to E3 ubiquitin ligase recruiters. The Fmoc group's orthogonality allows for seamless integration into complex PROTAC architectures, enabling selective degradation of disease-relevant proteins. Early in vitro results showed >70% degradation efficiency for BRD4, a protein implicated in cancer, underscoring the compound's versatility in targeted protein degradation strategies.

Despite these promising developments, challenges remain in the large-scale production and regulatory approval of therapeutics incorporating 2097950-77-9. Current Good Manufacturing Practice (cGMP) compliance for its synthesis is under active investigation, with preliminary data suggesting the need for additional purification steps to meet pharmaceutical standards. Furthermore, in vivo toxicity profiles of its derivatives require comprehensive evaluation to ensure clinical safety. Collaborative efforts between academia and industry are underway to address these gaps, as evidenced by recent partnerships announced at the 2024 American Chemical Society National Meeting.

In conclusion, 2-(3,3-difluorocyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (2097950-77-9) represents a multifaceted tool in modern drug discovery. Its applications span from peptide therapeutics to PROTAC design, driven by continuous synthetic and pharmacological innovations. Future research directions include exploring its role in mRNA-based therapies and further optimizing its physicochemical properties for oral bioavailability. The compound's evolving landscape underscores its potential to address unmet medical needs across multiple therapeutic areas.